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Compound of Interest

Compound Name: Sulfo-Cyanine5 DBCO

Cat. No.: B14751354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the water solubility and

stability of Sulfo-Cyanine5 DBCO, a key reagent in bioconjugation and fluorescence-based

detection. The information presented herein is intended to equip researchers with the

necessary data and protocols to effectively utilize this fluorophore in their experimental

workflows.

Core Properties of Sulfo-Cyanine5 DBCO
Sulfo-Cyanine5 DBCO is a water-soluble derivative of the Cyanine5 dye, featuring a

dibenzocyclooctyne (DBCO) group. This modification enables its use in copper-free click

chemistry, a bioorthogonal reaction that allows for the efficient and specific labeling of azide-

modified biomolecules in aqueous environments.[1][2] The sulfonate groups enhance its

hydrophilicity, making it suitable for biological applications where organic solvents are not

desirable.[3]

Physicochemical and Spectral Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b14751354?utm_src=pdf-interest
https://www.benchchem.com/product/b14751354?utm_src=pdf-body
https://www.benchchem.com/product/b14751354?utm_src=pdf-body
https://www.benchchem.com/product/b14751354?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Photostability_of_4_2_Hydroxynaphthalen_1_yl_benzaldehyde_and_Commercial_Fluorescent_Dyes.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4852874/
https://www.lumiprobe.com/page/pdf/32
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14751354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₅₂H₅₆N₄O₁₁S₃ [4]

Molecular Weight 1009.22 g/mol [4]

Excitation Maximum (λabs) 646 nm

Emission Maximum (λem) 662 nm

Molar Extinction Coefficient (ε) 271,000 L⋅mol⁻¹⋅cm⁻¹

Water Solubility
The presence of sulfonate groups significantly enhances the water solubility of Sulfo-Cyanine5
DBCO, a critical feature for its application in labeling biomolecules under physiological

conditions.

Quantitative Solubility Data
Solvent Solubility Method Source(s)

Water 10 mg/mL (9.91 mM)
Requires sonication

for dissolution.
MedChemExpress

DMSO
62.5 mg/mL (61.93

mM)

Requires sonication;

hygroscopic DMSO

can impact solubility.

MedChemExpress

DMF Soluble
Qualitative

assessment.

Stability Profile
The stability of Sulfo-Cyanine5 DBCO is a crucial factor for its storage, handling, and

successful application in experimental settings. Key aspects of its stability include its shelf life

as a solid and in solution, as well as its resilience to varying pH, temperature, and light

exposure.

Storage and Handling Recommendations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://broadpharm.com/product/bp-22459
https://broadpharm.com/product/bp-22459
https://www.benchchem.com/product/b14751354?utm_src=pdf-body
https://www.benchchem.com/product/b14751354?utm_src=pdf-body
https://www.benchchem.com/product/b14751354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14751354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Condition Recommendation Duration Source(s)

Solid (lyophilized)
Store at -20°C in the

dark. Desiccate.
12 months

In Solvent (-80°C)
Store protected from

light.
6 months MedChemExpress

In Solvent (-20°C)
Store protected from

light.
1 month MedChemExpress

Transportation Room temperature. Up to 3 weeks

pH Stability
The fluorescence of sulfo-cyanine dyes, including Sulfo-Cyanine5, is largely independent of pH

in the range of 4 to 10. This robust pH tolerance makes it a reliable fluorescent probe for a

variety of biological assays conducted under different buffer conditions.

Photostability
Cyanine dyes are known to be susceptible to photobleaching upon prolonged exposure to

excitation light. While specific quantitative photostability data for Sulfo-Cyanine5 DBCO is not

readily available, general protective measures are recommended. These include minimizing

light exposure during storage and handling, and using appropriate antifade reagents in imaging

applications. The photostability of cyanine dyes can be influenced by factors such as the

solvent, the presence of oxygen, and the intensity of the excitation source.

Experimental Protocols
Protocol for Determining Water Solubility of Sulfo-
Cyanine Dyes
This protocol provides a general method for determining the aqueous solubility of sulfo-cyanine

dyes like Sulfo-Cyanine5 DBCO.

Materials:

Sulfo-Cyanine5 DBCO
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Deionized water

Vortex mixer

Sonicator bath

Spectrophotometer

Centrifuge

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of Sulfo-Cyanine5 DBCO to a known volume of deionized water

in a microcentrifuge tube.

Vortex the mixture vigorously for 1-2 minutes.

Sonicate the suspension for 10-15 minutes to facilitate dissolution.

Allow the suspension to equilibrate at a constant temperature (e.g., room temperature) for

a specified period (e.g., 24 hours) with gentle agitation to ensure saturation.

Separation of Undissolved Solid:

Centrifuge the saturated solution at high speed (e.g., 10,000 x g) for 10 minutes to pellet

the undissolved dye.

Quantification of Solubilized Dye:

Carefully collect a known volume of the supernatant, ensuring no solid particles are

transferred.

Dilute the supernatant with deionized water to a concentration that falls within the linear

range of the spectrophotometer.
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Measure the absorbance of the diluted solution at the maximum absorption wavelength of

Sulfo-Cyanine5 (approximately 646 nm).

Calculate the concentration of the dye in the supernatant using the Beer-Lambert law (A =

εcl), where A is the absorbance, ε is the molar extinction coefficient (271,000

L⋅mol⁻¹⋅cm⁻¹), c is the concentration, and l is the path length of the cuvette.

Calculate the initial solubility in mg/mL based on the concentration and the dilution factor.

General Protocol for Assessing Photostability
This protocol outlines a method to assess the photostability of Sulfo-Cyanine5 DBCO in

solution.

Materials:

Sulfo-Cyanine5 DBCO solution of known concentration

Spectrophotometer or fluorometer

Controlled light source (e.g., the light source of the spectrophotometer/fluorometer or a

dedicated lamp with a filter for the excitation wavelength)

Procedure:

Sample Preparation: Prepare a solution of Sulfo-Cyanine5 DBCO in the desired buffer (e.g.,

PBS) at a concentration that gives a strong but not saturating fluorescence signal.

Initial Measurement: Record the initial absorbance and/or fluorescence emission spectrum of

the sample.

Photobleaching: Continuously expose the sample to the excitation light source at a constant

intensity.

Time-course Measurements: At regular intervals, record the absorbance and/or fluorescence

emission spectrum.
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Data Analysis: Plot the fluorescence intensity (or absorbance) at the emission maximum as a

function of irradiation time. The rate of decay of the signal provides a measure of the

photostability. For a more quantitative analysis, the photobleaching quantum yield can be

calculated relative to a reference standard with a known quantum yield.

Application: Copper-Free Click Chemistry Workflow
Sulfo-Cyanine5 DBCO is primarily used for the fluorescent labeling of azide-modified

biomolecules via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), a type of copper-free

click chemistry.
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Caption: Workflow for labeling an azide-modified biomolecule with Sulfo-Cyanine5 DBCO.
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This workflow illustrates the straightforward nature of copper-free click chemistry. The azide-

modified biomolecule and Sulfo-Cyanine5 DBCO are simply mixed in an aqueous buffer and

allowed to react at room temperature. The resulting stable triazole linkage forms efficiently

without the need for a cytotoxic copper catalyst. The final labeled biomolecule is then purified

from unreacted dye.

Conclusion
Sulfo-Cyanine5 DBCO is a highly water-soluble and relatively stable fluorescent probe that is

ideally suited for the labeling of biomolecules in aqueous environments. Its bright fluorescence

and the bioorthogonality of the copper-free click chemistry reaction make it a valuable tool for a

wide range of applications in life sciences and drug development. Understanding its solubility

and stability characteristics is paramount to achieving reproducible and reliable experimental

outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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